Cas no 2227852-35-7 ((1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2227852-35-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5842251
• PubChem ID: 165531819
• Update Time: 2025-11-03

(1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• EN300-1566055
• 2227852-35-7
• (1RS,2SR)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(23(28)27-22-13-7-6-12-20(22)24(29)30)26-25(31)32-14-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-5,8-11,15,20-22H,6-7,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,20+,22-/m1/s1
• InChI Key： POSPTHQMWHDSJH-UPKQVVFYSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2227852-35-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2227852-35-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. Researchers are increasingly focusing on this compound due to its unique stereochemical configuration and its ability to facilitate the synthesis of complex peptides with high purity and yield.

The molecular structure of CAS No. 2227852-35-7 features a cyclohexane carboxylic acid backbone coupled with an Fmoc-protected amino group, making it an ideal building block for peptide elongation. Recent studies highlight its application in the development of therapeutic peptides, a hot topic in modern medicine. With the growing demand for personalized treatments and targeted therapies, the importance of high-quality peptide intermediates like this compound cannot be overstated. Its chirality at multiple centers also makes it valuable for asymmetric synthesis, a key area in organic chemistry research.

From a synthetic chemistry perspective, the Fmoc group in this compound provides excellent protection for the amino functionality during peptide chain assembly, while allowing mild deprotection conditions. This characteristic aligns perfectly with current trends in green chemistry, where researchers seek to minimize harsh reaction conditions. The compound's solubility profile in common organic solvents also makes it particularly suitable for automated peptide synthesizers, addressing the pharmaceutical industry's need for scalable and efficient production methods.

Analytical data for (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid shows excellent purity levels when characterized by techniques such as HPLC and mass spectrometry. These quality attributes are crucial for researchers investigating structure-activity relationships in drug development projects. The compound's stability under standard storage conditions further enhances its utility as a reliable reagent for pharmaceutical research laboratories worldwide.

Recent publications have explored the potential of this compound in the synthesis of peptide-based vaccines, a particularly relevant application given the global focus on vaccine development. Its structural features allow for precise control over peptide conformation, which is essential for eliciting specific immune responses. Additionally, the cyclohexane moiety contributes to enhanced metabolic stability of resulting peptides, addressing one of the major challenges in peptide therapeutics - rapid degradation in biological systems.

Quality control protocols for CAS No. 2227852-35-7 typically involve rigorous testing for enantiomeric purity and absence of process-related impurities. These standards meet the stringent requirements of regulatory agencies for pharmaceutical intermediates. The compound's well-characterized spectroscopic properties, including distinctive NMR patterns, facilitate its identification and quality assessment in research settings.

In the context of current research trends, this compound finds applications beyond traditional peptide synthesis. Materials scientists are investigating its use in creating biofunctionalized surfaces for medical devices, while nanotechnology researchers explore its potential in drug delivery systems. The versatility of Fmoc-protected amino acid derivatives like this one continues to inspire innovation across multiple scientific disciplines.

From a commercial perspective, the availability of (1RS,2SR)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid from multiple suppliers ensures consistent access for research institutions and pharmaceutical companies. However, researchers should verify certificates of analysis to guarantee the compound meets their specific experimental requirements, particularly for sensitive applications like GMP manufacturing of therapeutic peptides.

Future research directions for this compound may include exploration of its structure-property relationships in different solvent systems, optimization of its incorporation efficiency in automated synthesizers, and investigation of novel applications in bioconjugation chemistry. As the field of peptide therapeutics continues to expand, compounds like CAS No. 2227852-35-7 will undoubtedly play an increasingly important role in advancing both basic research and clinical applications.